Cas no 61531-96-2 (1H-1,2,4-Triazole, 3,5-dichloro-1-(oxiranylmethyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,5-dichloro-1-(oxiranylmethyl)-
• CAS No: 61531-96-2
• MF: C₅H₅Cl₂N₃O
• MW: 194.018698453903
• CID: 476018
• PubChem ID: 71394909
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3,5-dichloro-1-(oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-dichloro-1-(oxiranylmethyl)-
• 3,5-dichloro-1-(oxiran-2-ylmethyl)-1,2,4-triazole
• 3,5-Dichloro-1-[(oxiran-2-yl)methyl]-1H-1,2,4-triazole
• 61531-96-2
• DTXSID30816575

• Inchi： 1S/C5H5Cl2N3O/c6-4-8-5(7)10(9-4)1-3-2-11-3/h3H,1-2H2
• InChI Key： CIAVMOJBKAIBDD-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NN1CC1CO1)Cl

Computed Properties

• Exact Mass: 192.98115
• Monoisotopic Mass: 192.9809672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• PSA: 43.24